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Compound of Interest

Compound Name: 1,5-Dibromopentane-d4

Cat. No.: B164288

For researchers, scientists, and professionals in drug development, the accessibility of
isotopically labeled compounds is critical for a variety of applications, from mechanistic studies
to pharmacokinetic analyses. This guide provides an in-depth overview of the commercial
availability of 1,5-Dibromopentane-d4, a deuterated analog of 1,5-dibromopentane.

Compound Specifications

1,5-Dibromopentane-d4 is a specialized chemical reagent where four hydrogen atoms on the
pentane chain have been replaced with deuterium. This isotopic labeling is typically at the 1
and 5 positions.

e Molecular Formula: CsHeDa4Br2
» Molecular Weight: Approximately 233.97 g/mol
e CAS Number: 1219803-90-3

The deuteration of this molecule allows it to be used as a tracer in mass spectrometry-based
assays or as an internal standard in quantitative analyses.

Commercial Suppliers and Product Details

Several chemical suppliers offer 1,5-Dibromopentane-d4. The following table summarizes the
available information from prominent vendors. Please note that availability and specifications

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b164288?utm_src=pdf-interest
https://www.benchchem.com/product/b164288?utm_src=pdf-body
https://www.benchchem.com/product/b164288?utm_src=pdf-body
https://www.benchchem.com/product/b164288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

are subject to change, and it is recommended to consult the suppliers directly for the most
current information.
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Experimental Applications and Protocols

While specific, detailed experimental protocols for 1,5-Dibromopentane-d4 are not broadly
published, its primary application lies in its use as a stable isotope-labeled internal standard for
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS) analysis. It can also be employed in synthetic organic chemistry to
introduce a deuterated pentyl chain into a target molecule, enabling the study of reaction
mechanisms or the metabolic fate of the resulting compound.

A general workflow for the procurement and utilization of 1,5-Dibromopentane-d4 in a
research setting is outlined in the diagram below.
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Procurement and Use Workflow for 1,5-Dibromopentane-d4
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Caption: A logical workflow for the procurement and experimental use of 1,5-Dibromopentane-
d4.

This workflow highlights the key stages from identifying the research need to the final data
analysis. Researchers should ensure proper handling and storage of the deuterated compound
according to the supplier's recommendations to maintain its isotopic and chemical purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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